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Compound of Interest

Compound Name: ags56

Cat. No.: B1205559

Topic: Dissolution and Storage of AG556

Audience: Researchers, scientists, and drug development professionals.

Introduction

AG556, also known as Tyrphostin 56, is a selective inhibitor of the Epidermal Growth Factor
Receptor (EGFR) tyrosine kinase.[1][2][3][4] It is a valuable tool in cell biology and cancer
research for studying signal transduction pathways related to cell growth, proliferation, and
differentiation.[5][6][7] AG556 has been shown to block the autophosphorylation of EGFR and
inhibit the growth of cells dependent on EGFR signaling.[2][3] Proper dissolution and storage of
AGb556 are critical to ensure its stability, potency, and the reproducibility of experimental
results. These notes provide detailed protocols and best practices for handling AG556.

Chemical Properties and Quantitative Data

A summary of the key chemical and physical properties of AG556 is provided below.
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Property Value Reference
Molecular Formula C20H20N203 [2][3]
Molecular Weight 336.4 g/mol [2][3]

CAS Number 133550-41-1 [1][2]

Purity >98% [2][3]
Solubility in DMSO 30-50 mg/mL (approx. 89-148 (]

mM)
Solubility in DMF 30 mg/mL (approx. 89 mM) [2]

N -20°C or colder, desiccated,
Storage (Lyophilized) ) [51[8]
protected from light

] -80°C (long-term); 4°C (short-
Storage (Stock Solution) [1]
term, < 1 week)

Signaling Pathway of AG556 Inhibition

AG556 exerts its inhibitory effect on the EGFR signaling pathway. Upon ligand binding (e.g.,
EGF), the EGFR dimerizes and undergoes autophosphorylation on specific tyrosine residues.
This activation initiates downstream signaling cascades, primarily the RAS-RAF-MEK-ERK
(MAPK) and the PISK-AKT-mTOR pathways, which drive cell proliferation and survival.[6][9][10]
AG556 selectively binds to the ATP-binding site of the EGFR's tyrosine kinase domain,
preventing autophosphorylation and blocking the initiation of these downstream signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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